Cas no 566-65-4 ((5a)-Pregnane-3,20-dione)

• Product Name: (5a)-Pregnane-3,20-dione
• CAS No: 566-65-4
• MF: C₂₁H₃₂O₂
• MW: 316.477586746216
• MDL: MFCD00067132
• CID: 38386
• Update Time: 2025-04-18

(5a)-Pregnane-3,20-dione Chemical and Physical Properties

Names and Identifiers

• 5a-Pregnane-3,20-dione
• 5-alpha-pregnane-3,20-dione
• 5A-PREGNANE-3-20-DIONE-ALLO
• (5α)-Pregnane-3,20-dione
• (5S,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• (5α)-Pregnane-3,20-d
• Pregnane-3,20-dione
• (5Alpha)-Pregnane-3,20-dione
• 3,20-Allopregnanedione
• 3,20-Dioxo-5alpha-pregnane
• 5alpha-Dihydroprogesterone
• 5alpha-Pregnan-3,20-dione
• 5alpha-pregnane-3,20-dione
• Allopregnan-3,20-dione
• 5α-Dihydroprogesterone
• Allopregnane-3,20-dione
• 5-alpha-Dihydroprogesterone
• allopregnandione
• 5.alpha.-Dihydroprogesterone
• 3,20-Dioxo-5.alpha.-pregnane
• 98G4S1OH0Z
• (5a)-Pregnane-3,20-dione

• MDL： MFCD00067132
• Inchi： 1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h14,16-19H,4-12H2,1-3H3/t14-,16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key： XMRPGKVKISIQBV-BJMCWZGWSA-N
• SMILES： O=C(C)[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(C[C@@H]3CC[C@@H]21)=O
• BRN： 2058506

Computed Properties

• Exact Mass: 316.24000
• Monoisotopic Mass: 316.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 4.4
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: White solid
• Density: 1.048
• Melting Point: 202.0 to 206.0 deg-C
• Boiling Point: 429.2 ºC
• Flash Point: 160.3 ºC
• Refractive Index: 1.515
• PSA: 34.14000
• LogP: 4.80340
• Merck: 272

(5a)-Pregnane-3,20-dione Security Information

• WGK Germany：3
• RTECS：TU4157150
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives